3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one

• IUPAC Name: 3-(3,6-dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one
• InChI: InChI=1S/C10H13N3O/c1-12-8-5-11-9(10(12)14)13-6-3-2-4-7-13/h2-3,5,8H,4,6-7H2,1H3
• InChI Key: XQKGIRBXGDEDRL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N2CCC=CC2
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyrazinone derivative, which has been synthesized using various methods. It has been found to have unique biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways involved in various biological processes. Further studies are needed to elucidate its precise mechanism of action.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one has various biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which are implicated in various diseases. It also exhibits antimicrobial activity against certain pathogens, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one is its ease of synthesis and purification. It is also relatively stable under standard laboratory conditions, making it suitable for various experiments. However, its solubility in certain solvents may limit its use in some assays.

Future Directions

There are several future directions for the study of 3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one. One potential area of research is the development of new drugs and therapies based on its biological activities. Another area of interest is the elucidation of its precise mechanism of action and the identification of its molecular targets. Additionally, further studies are needed to assess its safety and efficacy in animal models and human clinical trials.

Synthesis Methods

The synthesis of 3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one has been achieved using several methods. One of the most commonly used methods involves the reaction of 3,6-dihydro-2H-pyridin-1-one with 1-methyl-2-pyrazinone in the presence of a suitable catalyst. This method has been optimized to produce high yields and purity of the final product.

Scientific Research Applications

3-(3,6-Dihydro-2H-pyridin-1-yl)-1-methylpyrazin-2-one has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. These activities make it a promising candidate for the development of new drugs and therapies.